molecular formula C11H13BrO B14831230 1-Bromo-2-cyclopropoxy-3-ethylbenzene

1-Bromo-2-cyclopropoxy-3-ethylbenzene

Cat. No.: B14831230
M. Wt: 241.12 g/mol
InChI Key: XVZWWCJZWKDTBM-UHFFFAOYSA-N
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Description

1-Bromo-2-cyclopropoxy-3-ethylbenzene is a brominated aromatic compound featuring a cyclopropoxy group at the ortho position and an ethyl substituent at the meta position relative to the bromine atom. The cyclopropoxy group introduces steric and electronic effects distinct from other substituents, influencing reactivity and physical properties.

Properties

Molecular Formula

C11H13BrO

Molecular Weight

241.12 g/mol

IUPAC Name

1-bromo-2-cyclopropyloxy-3-ethylbenzene

InChI

InChI=1S/C11H13BrO/c1-2-8-4-3-5-10(12)11(8)13-9-6-7-9/h3-5,9H,2,6-7H2,1H3

InChI Key

XVZWWCJZWKDTBM-UHFFFAOYSA-N

Canonical SMILES

CCC1=C(C(=CC=C1)Br)OC2CC2

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Bromo-2-cyclopropoxy-3-ethylbenzene typically involves a multi-step process. One common method is the bromination of 2-cyclopropoxy-3-ethylbenzene using bromine or N-bromosuccinimide (NBS) in the presence of a catalyst such as iron or aluminum chloride. The reaction is carried out under controlled conditions to ensure selective bromination at the desired position on the benzene ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often using continuous flow reactors and automated systems to maintain precise control over reaction conditions.

Chemical Reactions Analysis

Types of Reactions: 1-Bromo-2-cyclopropoxy-3-ethylbenzene can undergo various chemical reactions, including:

    Substitution Reactions: The bromine atom can be replaced by other nucleophiles in nucleophilic aromatic substitution reactions.

    Oxidation Reactions: The compound can be oxidized to introduce functional groups such as hydroxyl or carbonyl groups.

    Reduction Reactions: The bromine atom can be reduced to a hydrogen atom using reducing agents like lithium aluminum hydride.

Common Reagents and Conditions:

    Nucleophilic Substitution: Sodium methoxide in methanol.

    Oxidation: Potassium permanganate in acidic or basic medium.

    Reduction: Lithium aluminum hydride in anhydrous ether.

Major Products Formed:

    Substitution: 2-Cyclopropoxy-3-ethylphenol.

    Oxidation: 2-Cyclopropoxy-3-ethylbenzoic acid.

    Reduction: 2-Cyclopropoxy-3-ethylbenzene.

Scientific Research Applications

1-Bromo-2-cyclopropoxy-3-ethylbenzene has several applications in scientific research:

    Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.

    Biology: Investigated for its potential biological activity and interactions with biomolecules.

    Medicine: Explored for its potential as a precursor in the development of pharmaceutical compounds.

    Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Bromo-2-cyclopropoxy-3-ethylbenzene depends on the specific reactions it undergoes. In nucleophilic aromatic substitution, the bromine atom is displaced by a nucleophile, forming a new carbon-nucleophile bond. The cyclopropoxy and ethyl groups can influence the reactivity and selectivity of the compound in these reactions .

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The following table summarizes key structural analogs, highlighting differences in substituents, molecular weights, and physical properties based on the evidence:

Compound Name Molecular Formula Substituents Molecular Weight Key Properties References
1-Bromo-3-cyclopropylbenzene C₉H₉Br Cyclopropyl (meta) Not specified Commercial availability (AldrichCPR: MNO000086); used in cross-coupling reactions
1-Bromo-3-isopropylbenzene C₉H₁₁Br Isopropyl (meta) Not specified Supplier: CDS003768 (AldrichCPR); potential precursor for Suzuki-Miyaura coupling
1-Bromo-3-chloro-5-fluorobenzene C₆H₃BrClF Chloro (meta), Fluoro (para) 209.45 Density: 1.72 g/cm³; refractive index: 1.5470; R-phrases: 36/37/38
1-Bromo-3-(trifluoromethoxy)benzene C₇H₄BrF₃O Trifluoromethoxy (meta) Not specified Electron-withdrawing group alters electrophilic substitution patterns
1-Bromo-3-chloro-2,4,5,6-tetramethyl-benzene C₁₀H₁₂BrCl Chloro (meta), four methyl groups Not specified High steric hindrance likely reduces reactivity in nucleophilic substitutions

Notes:

  • Cyclopropoxy vs.
  • Ethyl vs. Isopropyl/Chloro : The ethyl group at the meta position offers moderate steric bulk compared to isopropyl (1-Bromo-3-isopropylbenzene) or chloro substituents (1-Bromo-3-chloro-5-fluorobenzene), affecting reaction kinetics in coupling reactions .
  • Electronic Effects : The trifluoromethoxy group in 1-Bromo-3-(trifluoromethoxy)benzene is strongly electron-withdrawing, whereas the cyclopropoxy group in the target compound may exhibit weaker electron-donating or -withdrawing behavior depending on conjugation .

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